Cas no 52900-69-3 ( )

• Product Name: &nbsp
• CAS No: 52900-69-3
• MF: C₁₆H₁₀ClNO₂
• MW: 283.709103107452
• CID: 937659
• PubChem ID: 1551497
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-[(2-chlorophenyl)methylidene]-2-phenyl-1,3-oxazol-5-one
• 4-(2-Chlor-benzyliden)-2-phenyl-4H-oxazol-5-on
• 4-(2-chlorobenzoxy)phenyl amine
• 4-(2-chlorobenzylidene)-2-ph
• 4-(2-chloro-benzylidene)-2-phenyl-4H-oxazol-5-one
• 4-(2'-chlorobenzylidene)-2-phenyl-4-oxazolone
• 4-(2-chlorobenzylidene)-2-phenyl-5(4H)oxazolone
• 4-[(2-chlorobenzyl)oxy]aniline
• 4-[(2-chlorophenyl)methoxy]phenylamine
• AC1LE5WM
• AC1Q3PHT
• Oprea1_284153
• Oprea1_865378
• NSC-630918
• DB-328184
• 77435-90-6
• NSC-176375
• (4Z)-4-[(2-chlorophenyl)methylidene]-2-phenyl-4,5-dihydro-1,3-oxazol-5-one
• SR-01000553164-1
• SR-01000553164
• AKOS000606258
• STL418092
• MFCD00126063
• (4Z)-4-[(2-chlorophenyl)methylene]-2-phenyl-oxazol-5-one
• (4Z)-4-(2-chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one
• 4-(2-Chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one
• CDA43590
• Z31309220
• NSC630918
• (4Z)-4-[(2-chlorophenyl)methylidene]-2-phenyl-1,3-oxazol-5-one
• A914461
• 52900-69-3
• NSC176375
• (Z)-4-(2-Chlorobenzylidene)-2-phenyloxazol-5(4H)-one
•  

• Inchi： 1S/C16H10ClNO2/c17-13-9-5-4-8-12(13)10-14-16(19)20-15(18-14)11-6-2-1-3-7-11/h1-10H/b14-10-
• InChI Key： JACSENVPDSAIKG-UVTDQMKNSA-N
• SMILES： ClC1C=CC=CC=1/C=C1/C(=O)OC(C2C=CC=CC=2)=N/1

Computed Properties

• Exact Mass: 283.0401
• Monoisotopic Mass: 283.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66
• LogP: 3.12010